3-Methyl-3-aza-bicyclo[3.3.1]nonan-9-OL
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Description
3-Methyl-3-aza-bicyclo[3.3.1]nonan-9-OL is a chemical compound with the molecular formula C9H15NO . It has a molecular weight of 153.22 . The compound is also known by its IUPAC name, 3-methyl-3-azabicyclo[3.3.1]nonan-9-one .
Synthesis Analysis
The synthesis of 3-Methyl-3-aza-bicyclo[3.3.1]nonan-9-OL and its derivatives has been a subject of research. One study discusses several synthetic routes for the construction of bicyclo[3.3.1]nonanes and their heteroanalogues . Another study presents the synthetic and crystallographic studies of four unsaturated bicyclo[3.3.1]nonane derivatives .Molecular Structure Analysis
The molecular structure of 3-Methyl-3-aza-bicyclo[3.3.1]nonan-9-OL can be represented by the linear formula C9H15NO . The structure of this compound and its derivatives has been studied using various techniques .Chemical Reactions Analysis
The chemical reactions involving 3-Methyl-3-aza-bicyclo[3.3.1]nonan-9-OL have been explored in several studies. For instance, one study discusses the condensation of 3-substituted 3-azabicyclo nonan-9-ones with hydroxylamine and hydrazine hydrate .Scientific Research Applications
1. Anticancer Chemotherapeutics
- Summary of Application: Bicyclo[3.3.1]nonane derivatives have been explored for their potential as anticancer chemotherapeutics . The bicyclo[3.3.1]nonane moiety is predominant in many biologically active natural products and has been used in the extraction of valuable compounds from various plants to isolate many life-saving medicines .
- Methods of Application: The review discusses several synthetic routes for the construction of bicyclo[3.3.1]nonanes and their heteroanalogues .
- Results or Outcomes: The derivatives of bicyclo[3.3.1]nonane have been found to be potent anticancer entities .
2. Ion Receptors, Metallocycles, and Molecular Tweezers
- Summary of Application: Bicyclo[3.3.1]nonane derivatives have been used as ion receptors, metallocycles, and molecular tweezers .
- Methods of Application: The review discusses the successful application of structurally diverse bicyclo[3.3.1]nonane derivatives .
- Results or Outcomes: The derivatives of bicyclo[3.3.1]nonane have been found to be attractive to researchers for use in asymmetric catalysis .
3. Crystallographic Studies
- Summary of Application: Bicyclo[3.3.1]nonane derivatives have been used in synthetic and crystallographic studies .
- Methods of Application: The study presents the syntheses and crystal structures of four unsaturated bicyclo[3.3.1]nonane derivatives containing various functionalities .
- Results or Outcomes: The impact of unsaturation on crystal structures and intermolecular networks of the six-membered rings was found to be significant .
4. Antibacterial and Antifungal Activities
- Summary of Application: Some 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one-4-aminobenzoyl hydrazones, which are derivatives of bicyclo[3.3.1]nonane, have been tested for their antibacterial and antifungal activities .
- Methods of Application: The newly synthesized compounds were screened for their preliminary antibacterial and antifungal activities .
- Results or Outcomes: The results of these screenings are not specified in the source .
5. Construction of Biologically Active Diversely Functionalized Bicyclo[3.3.1]nonanes
- Summary of Application: The construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes has been explored for new perspectives for anticancer chemotherapeutics .
- Methods of Application: The review discusses several miscellaneous synthetic routes for the construction of bicyclo[3.3.1]nonanes and their heteroanalogues .
- Results or Outcomes: The bicyclo[3.3.1]nonane moiety is predominant in most biologically active natural products owing to its exceptional characteristics compared to others .
6. Synthesis of Natural Products Containing Highly Strained Trans-Fused Bicyclo[3.3.0]Octane Ring Systems
- Summary of Application: The synthesis of highly strained natural products containing trans-fused bicyclo[3.3.0]octane ring systems has been studied .
- Methods of Application: The review aims to offer a helpful reference for total synthesis of highly strained natural products containing trans-fused bicyclo[3.3.0]octane ring systems .
- Results or Outcomes: Owing to high strain energy, molecules with trans-fused bicyclo[3.3.0]octane ring systems are very difficult to synthesize .
7. Organometallics and their Nanoconjugates for Catalytic and Biological Applications
- Summary of Application: Bicyclo[3.3.1]nonane derivatives have been used in the development of organometallics and their nanoconjugates for catalytic and biological applications .
- Methods of Application: The review discusses the use of bicyclo[3.3.1]nonane derivatives in the development of organometallics and their nanoconjugates .
- Results or Outcomes: The derivatives of bicyclo[3.3.1]nonane have been found to be effective in catalytic and biological applications .
8. Synthesis of Highly Strained Natural Products
- Summary of Application: The synthesis of highly strained natural products containing trans-fused bicyclo[3.3.0]octane ring systems has been studied .
- Methods of Application: The review aims to offer a helpful reference for total synthesis of highly strained natural products containing trans-fused bicyclo[3.3.0]octane ring systems .
- Results or Outcomes: Owing to high strain energy, molecules with trans-fused bicyclo[3.3.0]octane ring systems are very difficult to synthesize .
properties
IUPAC Name |
(1S,5R)-3-methyl-3-azabicyclo[3.3.1]nonan-9-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO/c1-10-5-7-3-2-4-8(6-10)9(7)11/h7-9,11H,2-6H2,1H3/t7-,8+,9? |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTSORJFWHKEXQH-JVHMLUBASA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2CCCC(C1)C2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C[C@H]2CCC[C@@H](C1)C2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,5S,9s)-3-Methyl-3-azabicyclo[3.3.1]nonan-9-ol |
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